Cas no 66373-27-1 (Ethanone, 1-(4-methyl-2-phenyl-5-pyrimidinyl)-)

Ethanone, 1-(4-methyl-2-phenyl-5-pyrimidinyl)- structure
66373-27-1 structure
Product Name:Ethanone, 1-(4-methyl-2-phenyl-5-pyrimidinyl)-
CAS No:66373-27-1
MF:C13H12N2O
MW:212.247182846069
CID:396402
PubChem ID:12427955
Update Time:2025-04-19

Ethanone, 1-(4-methyl-2-phenyl-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-methyl-2-phenyl-5-pyrimidinyl)-
    • 1-(4-methyl-2-phenylpyrimidin-5-yl)ethanone
    • AKOS012064768
    • 4-methyl-2-phenyl-5-acetylpyrimidine
    • 1-(4-Methyl-2-phenylpyrimidin-5-yl)ethan-1-one
    • SCHEMBL16220587
    • DTXSID90497809
    • 66373-27-1
    • Inchi: 1S/C13H12N2O/c1-9-12(10(2)16)8-14-13(15-9)11-6-4-3-5-7-11/h3-8H,1-2H3
    • InChI Key: ILOOZGLVZSXGTQ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CN=C(C2C=CC=CC=2)N=C1C

Computed Properties

  • Exact Mass: 212.09506
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85
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